Cas no 1506498-58-3 (1-(5-chlorofuran-2-yl)methyl-N-methylcyclopropan-1-amine)

1-(5-Chlorofuran-2-yl)methyl-N-methylcyclopropan-1-amine is a specialized organic compound featuring a chlorofuran moiety linked to a methylcyclopropylamine group. Its unique structure, combining a halogenated heterocycle with a strained cyclopropane ring, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chlorofuran component enhances reactivity, while the N-methylcyclopropylamine group contributes to steric and electronic effects, potentially influencing biological activity. This compound is particularly useful in the development of novel bioactive molecules, offering opportunities for selective functionalization. Its stability and synthetic versatility make it suitable for research applications requiring precise structural modifications. Proper handling and storage are recommended due to its reactive functional groups.
1-(5-chlorofuran-2-yl)methyl-N-methylcyclopropan-1-amine structure
1506498-58-3 structure
Product Name:1-(5-chlorofuran-2-yl)methyl-N-methylcyclopropan-1-amine
CAS No:1506498-58-3
MF:C9H12ClNO
MW:185.650681495667
CID:6232587
PubChem ID:83684346
Update Time:2025-11-04

1-(5-chlorofuran-2-yl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(5-chlorofuran-2-yl)methyl-N-methylcyclopropan-1-amine
    • 1506498-58-3
    • EN300-1979151
    • 1-[(5-chlorofuran-2-yl)methyl]-N-methylcyclopropan-1-amine
    • Inchi: 1S/C9H12ClNO/c1-11-9(4-5-9)6-7-2-3-8(10)12-7/h2-3,11H,4-6H2,1H3
    • InChI Key: FUDIXDXJYYYCRD-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(CC2(CC2)NC)O1

Computed Properties

  • Exact Mass: 185.0607417g/mol
  • Monoisotopic Mass: 185.0607417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 25.2Ų

1-(5-chlorofuran-2-yl)methyl-N-methylcyclopropan-1-amine Pricemore >>

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Additional information on 1-(5-chlorofuran-2-yl)methyl-N-methylcyclopropan-1-amine

1-(5-Chlorofuran-2-yl)methyl-N-methylcyclopropan-1-amine (CAS No. 1506498-58-3): A Comprehensive Overview

The compound 1-(5-chlorofuran-2-yl)methyl-N-methylcyclopropan-1-amine (CAS No. 1506498-58-3) is a specialized chemical entity that has garnered attention in pharmaceutical and agrochemical research. This molecule features a unique structural combination of a chlorofuran moiety and a N-methylcyclopropylamine group, making it a subject of interest for drug discovery and material science applications. Its molecular formula is C9H12ClNO, with a molecular weight of 185.65 g/mol.

Researchers have explored 1-(5-chlorofuran-2-yl)methyl-N-methylcyclopropan-1-amine as a potential building block in medicinal chemistry due to its distinctive heterocyclic framework. The presence of both furan and cyclopropane rings in its structure offers interesting possibilities for molecular interactions and biological activity modulation. Current studies focus on its potential as a precursor for novel compounds with applications in central nervous system (CNS) research.

The synthesis of 1-(5-chlorofuran-2-yl)methyl-N-methylcyclopropan-1-amine typically involves multi-step organic reactions, including halogenation and amine functionalization processes. Analytical characterization is performed using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring the compound meets rigorous quality standards for research applications.

In the context of current scientific trends, 1-(5-chlorofuran-2-yl)methyl-N-methylcyclopropan-1-amine aligns with the growing interest in small molecule therapeutics and targeted drug delivery systems. Its structural features make it particularly relevant to research areas exploring blood-brain barrier penetration and neurotransmitter modulation, topics that frequently appear in recent scientific literature and conference discussions.

The compound's stability profile and solubility characteristics have been subjects of investigation, with researchers examining its behavior under various pH conditions and in different solvent systems. These properties are crucial for understanding its potential applications in formulation development and biological testing protocols.

From a commercial perspective, 1-(5-chlorofuran-2-yl)methyl-N-methylcyclopropan-1-amine is available through specialized chemical suppliers catering to pharmaceutical and biotechnology industries. The global market for such fine chemicals has shown steady growth, driven by increasing R&D investments in personalized medicine and orphan drug development.

Safety considerations for handling 1-(5-chlorofuran-2-yl)methyl-N-methylcyclopropan-1-amine follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, researchers are advised to implement appropriate personal protective equipment measures and work in well-ventilated areas when handling this material.

The future research directions for 1-(5-chlorofuran-2-yl)methyl-N-methylcyclopropan-1-amine may include exploration of its structure-activity relationships in various biological systems, as well as potential modifications to enhance its physicochemical properties. These investigations could contribute to the development of novel compounds with improved pharmacokinetic profiles and target specificity.

In analytical applications, 1-(5-chlorofuran-2-yl)methyl-N-methylcyclopropan-1-amine serves as a valuable reference standard for method development and validation in chromatographic techniques. Its well-defined structure and purity make it suitable for establishing analytical protocols in quality control laboratories.

The compound's relevance extends to academic research, where it is used as a teaching tool for demonstrating advanced concepts in organic synthesis and medicinal chemistry. Its structural complexity provides excellent examples for discussing retrosynthetic analysis and molecular design principles in graduate-level chemistry courses.

Environmental considerations regarding 1-(5-chlorofuran-2-yl)methyl-N-methylcyclopropan-1-amine focus on proper disposal methods and biodegradability studies. Current research emphasizes the importance of green chemistry principles in the synthesis and application of such specialized organic compounds.

Patent literature reveals growing interest in derivatives of 1-(5-chlorofuran-2-yl)methyl-N-methylcyclopropan-1-amine, particularly in areas related to neurological disorders and metabolic diseases. This trend reflects the broader pharmaceutical industry's focus on addressing unmet medical needs through innovative chemical entities.

Quality control protocols for 1-(5-chlorofuran-2-yl)methyl-N-methylcyclopropan-1-amine typically include rigorous testing for impurity profiling and stability assessment under various storage conditions. These measures ensure the compound maintains its integrity for research applications over extended periods.

The scientific community continues to explore the potential of 1-(5-chlorofuran-2-yl)methyl-N-methylcyclopropan-1-amine and related structures, with particular attention to their role in drug discovery pipelines and chemical biology studies. As research methodologies advance, new applications for this interesting compound are likely to emerge.

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